Cas no 21315-63-9 (2-Benzofurancarboxamide, N-(phenylmethyl)-)

2-Benzofurancarboxamide, N-(phenylmethyl)- structure
21315-63-9 structure
Product Name:2-Benzofurancarboxamide, N-(phenylmethyl)-
CAS No:21315-63-9
MF:C16H13NO2
MW:251.279924154282
CID:1400254
PubChem ID:725659
Update Time:2025-04-20

2-Benzofurancarboxamide, N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxamide, N-(phenylmethyl)-
    • 21315-63-9
    • HMS2190K10
    • SCHEMBL19476629
    • SR-01000410606-1
    • SMR000117321
    • Oprea1_368119
    • MLS000526847
    • STK804633
    • Benzofuran-2-carboxylic acid benzylamide
    • NCGC00141930-01
    • N-Benzylbenzofuran-2-carboxamide
    • N-benzyl-1-benzofuran-2-carboxamide
    • CHEMBL1449761
    • HMS1919F13
    • Z27749451
    • AKOS000505123
    • EU-0002706
    • SR-01000410606
    • Oprea1_697354
    • Inchi: 1S/C16H13NO2/c18-16(17-11-12-6-2-1-3-7-12)15-10-13-8-4-5-9-14(13)19-15/h1-10H,11H2,(H,17,18)
    • InChI Key: PXXKUMAFAKTNRF-UHFFFAOYSA-N
    • SMILES: O1C(C(NCC2C=CC=CC=2)=O)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 251.09469
  • Monoisotopic Mass: 251.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.24
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